Cas no 1690792-25-6 (6-[(4-Chlorophenyl)sulfanyl]hexan-3-one)
6-[(4-Chlorophenyl)sulfanyl]hexan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-[(4-chlorophenyl)sulfanyl]hexan-3-one
- EN300-394702
- 1690792-25-6
- 6-[(4-Chlorophenyl)sulfanyl]hexan-3-one
-
- Inchi: 1S/C12H15ClOS/c1-2-11(14)4-3-9-15-12-7-5-10(13)6-8-12/h5-8H,2-4,9H2,1H3
- InChI Key: QDPBFNKCWIQSPG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SCCCC(CC)=O
Computed Properties
- Exact Mass: 242.0532140g/mol
- Monoisotopic Mass: 242.0532140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.4Ų
6-[(4-Chlorophenyl)sulfanyl]hexan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-394702-0.05g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 0.05g |
$792.0 | 2023-03-02 | ||
| Enamine | EN300-394702-0.1g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 0.1g |
$829.0 | 2023-03-02 | ||
| Enamine | EN300-394702-0.25g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 0.25g |
$867.0 | 2023-03-02 | ||
| Enamine | EN300-394702-0.5g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 0.5g |
$905.0 | 2023-03-02 | ||
| Enamine | EN300-394702-1.0g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-394702-2.5g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 2.5g |
$1848.0 | 2023-03-02 | ||
| Enamine | EN300-394702-5.0g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 5.0g |
$2732.0 | 2023-03-02 | ||
| Enamine | EN300-394702-10.0g |
6-[(4-chlorophenyl)sulfanyl]hexan-3-one |
1690792-25-6 | 10.0g |
$4052.0 | 2023-03-02 |
6-[(4-Chlorophenyl)sulfanyl]hexan-3-one Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 6-[(4-Chlorophenyl)sulfanyl]hexan-3-one
Recent Advances in the Study of 6-[(4-Chlorophenyl)sulfanyl]hexan-3-one (CAS: 1690792-25-6)
In recent years, the compound 6-[(4-Chlorophenyl)sulfanyl]hexan-3-one (CAS: 1690792-25-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and ketone functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.
A recent study published in the Journal of Medicinal Chemistry investigated the role of 6-[(4-Chlorophenyl)sulfanyl]hexan-3-one as a potential inhibitor of key enzymes involved in inflammatory pathways. The researchers utilized molecular docking simulations and in vitro assays to demonstrate its binding affinity and inhibitory effects. The results indicated that this compound could serve as a lead molecule for developing novel anti-inflammatory agents.
Another significant development was reported in a study from the European Journal of Pharmacology, where the compound's pharmacokinetic profile was thoroughly examined. The research highlighted its favorable absorption and distribution properties, along with its metabolic stability in preclinical models. These findings suggest that 6-[(4-Chlorophenyl)sulfanyl]hexan-3-one could be a viable candidate for further drug development.
In addition to its therapeutic potential, recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. A study in Organic Process Research & Development detailed a novel synthetic route that improves yield and reduces byproduct formation. This methodological innovation is expected to facilitate large-scale production for future clinical trials.
Despite these promising developments, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and further mechanistic investigations. The collective efforts of the scientific community are expected to unlock the full potential of 6-[(4-Chlorophenyl)sulfanyl]hexan-3-one in the coming years.
1690792-25-6 (6-[(4-Chlorophenyl)sulfanyl]hexan-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)